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Cat. No.: B052869 Get Quote

Technical Support Center: Managing 1,3-
Dichlorobutane Exposure
This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing 1,3-Dichlorobutane, with a specific focus on troubleshooting

and mitigating respiratory and eye irritation.

Frequently Asked Questions (FAQs)
Q1: What is 1,3-Dichlorobutane and what are its primary hazards?

A1: 1,3-Dichlorobutane (CAS No: 1190-22-3) is a clear, colorless, flammable liquid.[1][2] Its

primary hazards, according to the Globally Harmonized System (GHS), include being a

flammable liquid (Category 3), causing serious eye irritation (Category 2), and potentially

causing respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category 3).[3]

[4][5][6] It is also known to be a lachrymator, a substance that stimulates the flow of tears.[1][5]

[7]

Q2: What are the immediate symptoms of exposure to 1,3-Dichlorobutane?

A2: Immediate symptoms of eye contact include serious irritation, stinging, tearing, redness,

and swelling.[8] Inhalation can irritate the nose, throat, and lungs, leading to coughing,

wheezing, or shortness of breath.[1][9] Skin contact causes irritation, and ingestion may lead to
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gastrointestinal issues like nausea and vomiting.[1] The toxicological properties of this chemical

have not been fully investigated.[1][3]

Q3: What is the correct first aid procedure for eye contact with 1,3-Dichlorobutane?

A3: If 1,3-Dichlorobutane comes into contact with the eyes, immediately flush the eyes with

plenty of water for at least 15 minutes, making sure to occasionally lift the upper and lower

eyelids.[1][3] It is important to remove contact lenses if present and easy to do so, and then

continue rinsing.[3][4] Seek prompt medical attention.[1][3]

Q4: What should I do if I inhale vapors of 1,3-Dichlorobutane?

A4: Immediately move from the exposure area to a location with fresh air.[1][4] If you are

having difficulty breathing, qualified personnel should administer oxygen.[1][3] If breathing has

stopped, begin artificial respiration.[1] It is crucial to get medical aid, especially if a cough or

other symptoms appear.[1]

Q5: What specific Personal Protective Equipment (PPE) is required when handling 1,3-
Dichlorobutane?

A5: When handling this chemical, the following PPE is mandatory:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

that comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[1][3] A

face shield is also recommended for splash protection.[10]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[1][3][4]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[10] If

exposure limits may be exceeded or irritation is experienced, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[1][3]

Q6: How should 1,3-Dichlorobutane be stored safely?

A6: Store 1,3-Dichlorobutane in a tightly closed container in a cool, dry, and well-ventilated

area designated as a flammables area.[1][3][4] It is critical to keep it away from heat, sparks,
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open flames, and other sources of ignition.[1][3][4]

Q7: What substances are incompatible with 1,3-Dichlorobutane?

A7: Avoid contact with strong oxidizing agents and strong bases, as these are incompatible

with 1,3-Dichlorobutane.[1]

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving 1,3-
Dichlorobutane.

Scenario 1: Accidental Eye Contact

Issue: I have accidentally splashed a small amount of 1,3-Dichlorobutane in my eye during

an experiment. What is the immediate protocol?

Solution: Follow the emergency protocol outlined below. The priority is immediate and

thorough irrigation of the affected eye. Do not delay.

Alert Colleagues: Immediately alert personnel nearby for assistance.

Proceed to Eyewash Station: Without delay, go to the nearest emergency eyewash

station.

Begin Flushing: Activate the eyewash station and begin flushing the eye with a continuous

stream of water. Hold the eyelids open with your fingers to ensure water reaches all

surfaces of the eye and eyelid.

Flush for 15 Minutes: Continue flushing for a minimum of 15 minutes.[1][3][8]

Remove Contacts: If wearing contact lenses, remove them after the first few minutes of

flushing and continue to rinse.[4]

Seek Medical Attention: After 15 minutes of flushing, seek immediate professional medical

attention.[1][3] Inform the medical personnel about the chemical you were exposed to.
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Report Incident: Report the incident to your laboratory supervisor and environmental

health and safety office.

Scenario 2: Inhalation of Vapors

Issue: After working in the lab, I feel dizzy and have developed a cough. I suspect I may

have inhaled 1,3-Dichlorobutane vapors. What steps should I take?

Solution: Your symptoms could indicate inhalation exposure. Take the following steps

immediately.

Evacuate the Area: Immediately remove yourself from the contaminated area and move to

fresh air.[1][4]

Alert Others: Inform a colleague or supervisor of the situation.

Monitor Symptoms: Rest in a comfortable position for breathing.[4]

Seek Medical Evaluation: Call for medical assistance.[4] Even if symptoms seem to

improve, a medical evaluation is necessary to rule out delayed effects.

Secure the Area: Ensure that no one enters the area of potential exposure until it has been

assessed and cleared by safety personnel.

Review Procedures: After the incident, review the experimental setup and procedures to

identify the source of the vapor leak and implement corrective actions, such as improving

ventilation or checking for equipment failure.

Scenario 3: Minor Spill in a Fume Hood

Issue: I have spilled approximately 50 mL of 1,3-Dichlorobutane inside my chemical fume

hood. How can I clean this up safely?

Solution: A minor spill inside a functioning fume hood can be managed by trained laboratory

personnel.

Ensure Ventilation: Keep the fume hood sash at the lowest practical working height to

maintain proper airflow.
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Alert Personnel: Inform others in the lab of the spill.

Wear Appropriate PPE: Ensure you are wearing the correct PPE, including chemical

safety goggles, a face shield, a lab coat, and chemical-resistant gloves.[10]

Contain the Spill: Use a spill control material like absorbent pads or socks to contain the

liquid.[11]

Remove Ignition Sources: Ensure there are no ignition sources near the fume hood.[8]

Absorb the Chemical: Cover the spill with an inert absorbent material, such as vermiculite,

sand, or earth.[1] Start from the outside of the spill and work inwards to prevent spreading.

[11]

Collect Residue: Use non-sparking tools to scoop the absorbed material into a suitable,

labeled container for hazardous waste disposal.[1][3]

Decontaminate: Wipe the spill area with a cloth or paper towels, then decontaminate the

surface with a mild detergent solution.[11]

Dispose of Waste: Place all contaminated materials (gloves, absorbent pads, towels) into

the hazardous waste container. Seal and label it appropriately for disposal according to

your institution's guidelines.[4]

Data and Experimental Protocols
Data Presentation
Table 1: Hazard Identification and Classification of 1,3-Dichlorobutane

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid
and vapor[4][5][6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[4][5][6]
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| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[4][5][6] |

Table 2: Physical and Chemical Properties of 1,3-Dichlorobutane

Property Value

CAS Number 1190-22-3[6]

Molecular Formula C₄H₈Cl₂[6]

Molecular Weight 127.01 g/mol [6]

Appearance Clear, colorless liquid[1][2]

Boiling Point 134 °C (lit.)[6]

Density 1.115 g/mL at 25 °C (lit.)[6]

| Flash Point | 31 °C (87.8 °F) - closed cup[6] |

Table 3: Summary of In-Vivo Eye Irritation Study (Rabbit)[12]
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Observatio
n Time

Redness
Score

Chemosis
Score

Opacity
Score

Iris Score Notes

1 hour 2 2 0 0
Slight
ocular
discharge

4 hours 3 3 0 0

Intensification

of

conjunctival

response

24 hours 3 2 1 1

Ocular

discharge;

Opacity

affecting 25-

50% of

cornea

48 hours 3 2 1 1

Opacity

affecting <

25% of

cornea

Result Interpretation: The substance was classified under Category 1 (irreversible effects on

the eye) based on the precautionary principle, as the animal was humanely euthanized after 48

hours due to the severity of the irritation.[12]

Experimental Protocols
Protocol: Acute Eye Irritation/Corrosion Study (Based on OECD Guideline 405)[12]

Objective: To assess the potential for 1,3-Dichlorobutane to cause eye irritation or

corrosion.

Test System: A single male albino rabbit was used for the study.

Methodology:
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Dosing: A volume of 0.1 mL of undiluted 1,3-Dichlorobutane was instilled into the lower

conjunctival sac of one eye of the rabbit.

Post-Dosing: The treated eye was gently held closed for a few seconds to prevent loss of

the test substance. The eye was not irrigated following instillation.

Observation: The rabbit's immediate pain response was scored. Ocular reactions,

including redness, chemosis (swelling), corneal opacity, and effects on the iris, were

systematically scored at 1, 4, 24, and 48 hours post-instillation.

Endpoint: The study concluded after 48 hours. Due to the severe and non-reversing nature

of the conjunctival irritation, the animal was humanely euthanized.

Results: The substance produced severe conjunctival irritation within four hours, which

intensified over the observation period. Minor corneal opacity developed by day one and

persisted. These results led to a classification of causing irreversible effects on the eye.[12]

Visualizations and Pathways
Diagrams
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in Eye
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Emergency Eyewash Station
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Hold eyelids open.
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Seek IMMEDIATE
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Complete Incident Report

Click to download full resolution via product page

Caption: Emergency first aid workflow for eye exposure to 1,3-Dichlorobutane.
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Minor Spill (<100mL)
in Fume Hood

Alert Personnel
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Don Appropriate PPE
(Goggles, Face Shield, Gloves)

Remove Ignition Sources
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Absorb Liquid with
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Collect Residue with
Non-Sparking Tools

Place in Labeled
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Caption: Workflow for cleaning up a minor 1,3-Dichlorobutane spill in a fume hood.
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Caption: General signaling pathway for chemical-induced ocular irritation.
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Caption: The hierarchy of controls for mitigating exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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